Cas no 33973-48-7 (Phosphonic acid,P-(1-phenylethyl)-, diethyl ester)

• Product Name: Phosphonic acid,P-(1-phenylethyl)-, diethyl ester
• CAS No: 33973-48-7
• MF: C₁₂H₁₉O₃P
• MW: 242.251224756241
• CID: 310397
• PubChem ID: 24878558
• Update Time: 2025-05-24

Phosphonic acid,P-(1-phenylethyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-(1-phenylethyl)-, diethyl ester
• 1-diethoxyphosphorylethylbenzene
• (1-Phenyl-aethyl)-phosphonsaeure-diaethylester
• (1-phenyl-ethyl)-phosphonic acid diethyl ester
• Diethyl 1-phenylethylphosphonate
• NSC 220102
• BRN 2940028
• FODNNPZZKXOLLX-UHFFFAOYSA-N
• Diethyl (alpha-methylbenzyl)phosphonate
• J-019402
• NSC220102
• Diethyl P-(1-phenylethyl)phosphonate
• Phosphonic acid, (alpha-methylbenzyl)-, diethyl ester
• 33973-48-7
• NSC-220102
• diethyl (1-phenylethyl)phosphonate
• 1-diethoxyphosphoryl-ethyl-benzene
• WLN: 2OPO&O2&Y1&R
• Diethyl 1-phenylethyl phosphonate, 98%
• DTXSID501290328
• SCHEMBL1542688
• AKOS015889065
• 4-16-00-01097 (Beilstein Handbook Reference)
• Diethyl 1-phenylethyl phosphonate
• Phosphonic acid, (1-phenylethyl)-, diethyl ester
• Diethyl (.alpha.-methylbenzyl)phosphonate

• MDL： MFCD00961781
• Inchi： 1S/C12H19O3P/c1-4-14-16(13,15-5-2)11(3)12-9-7-6-8-10-12/h6-11H,4-5H2,1-3H3
• InChI Key： FODNNPZZKXOLLX-UHFFFAOYSA-N
• SMILES： P(C(C)C1C=CC=CC=1)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 242.10700
• Monoisotopic Mass: 242.10718146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.082 g/mL at 25 °C(lit.)
• Boiling Point: 130 °C/0.6 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.496(lit.)
• PSA: 45.34000
• LogP: 4.01370
• Solubility: Not determined

Phosphonic acid,P-(1-phenylethyl)-, diethyl ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：SZ9065000

Additional information on Phosphonic acid,P-(1-phenylethyl)-, diethyl ester

Phosphonic Acid, P-(1-phenylethyl)-, Diethyl Ester

Phosphonic Acid, P-(1-phenylethyl)-, Diethyl Ester (CAS No. 33973-48-7) is a versatile organic compound with significant applications in various fields. This compound is a derivative of phosphonic acid, characterized by its unique structure that combines a phosphonic acid group with a diethyl ester and a 1-phenylethyl substituent. The molecule's structure allows it to participate in a wide range of chemical reactions, making it valuable in both academic research and industrial applications.

The phosphonic acid group in this compound is known for its strong acidity and ability to form stable complexes with metal ions. This property has been extensively studied in recent years, particularly in the context of catalysis and material science. Researchers have explored the use of this compound as a ligand in transition metal complexes, which have shown promising results in asymmetric catalysis and enantioselective synthesis. For instance, a study published in 2023 demonstrated that the diethyl ester derivative of this compound could significantly enhance the enantioselectivity of certain palladium-catalyzed reactions.

In addition to its role in catalysis, Phosphonic Acid, P-(1-phenylethyl)-, Diethyl Ester has found applications in polymer chemistry. The 1-phenylethyl substituent introduces steric hindrance and aromaticity into the molecule, which can influence the physical properties of polymers. Recent research has focused on incorporating this compound into polymeric materials to improve their thermal stability and mechanical properties. For example, a 2023 study reported that the incorporation of this compound into polyurethane matrices resulted in materials with enhanced resistance to thermal degradation.

The diethyl ester functionality of this compound also plays a crucial role in its reactivity. Esters are commonly used as protecting groups in organic synthesis, and the diethyl ester derivative of this phosphonic acid is no exception. Its stability under mild reaction conditions makes it an ideal precursor for synthesizing other phosphonic acid derivatives. Recent advancements in green chemistry have highlighted the use of this compound as an intermediate in environmentally friendly synthetic routes, reducing the overall environmental impact of chemical manufacturing processes.

From a biological perspective, Phosphonic Acid, P-(1-phenylethyl)-, Diethyl Ester has shown potential as a bioactive molecule. Studies have investigated its ability to inhibit certain enzymes and its effects on cellular processes. A 2022 study reported that this compound exhibited moderate inhibitory activity against a panel of kinases, suggesting its potential as a lead compound for drug discovery efforts targeting various diseases.

The synthesis of Phosphonic Acid, P-(1-phenylethyl)-, Diethyl Ester involves multiple steps that require precise control over reaction conditions. The starting material is typically derived from phosphorus-based precursors, with subsequent steps involving esterification and substitution reactions to introduce the desired functional groups. Recent innovations in flow chemistry have enabled more efficient and scalable production methods for this compound, addressing the growing demand from both academic and industrial sectors.

In terms of environmental impact, researchers have evaluated the biodegradation and toxicity profiles of Phosphonic Acid, P-(1-phenylethyl)-, Diethyl Ester. While initial studies suggest that it is not highly toxic to aquatic organisms at low concentrations, further research is needed to fully understand its long-term effects on ecosystems. Regulatory agencies continue to monitor the use of such compounds to ensure compliance with environmental standards.

Looking ahead, the demand for Phosphonic Acid, P-(1-phenylethyl)-, Diethyl Ester is expected to grow due to its versatility and expanding range of applications. Ongoing research aims to uncover new uses for this compound while improving its synthesis and purification processes. As technology advances and sustainability becomes a priority in chemical manufacturing, this compound will likely play an increasingly important role in developing innovative solutions across various industries.